Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

• IUPAC Name: methyl 4-methoxy-1-methyl-6-oxopyridine-3-carboxylate
• InChI: InChI=1S/C9H11NO4/c1-10-5-6(9(12)14-3)7(13-2)4-8(10)11/h4-5H,1-3H3
• InChI Key: HRAVVLNTBNAOCW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)OC)C(=O)OC
• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol

Description

Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate, also known as Meldrum's acid, is an organic compound with a molecular formula of C8H10O5. It is a versatile building block in organic synthesis and has been widely used in the pharmaceutical industry for the synthesis of various drugs.

Mechanism of Action

Target of Action

The exact target of this compound is currently unknown. These drugs target L-type calcium channels, reducing calcium influx into cells and causing vasodilation .

Mode of Action

Without specific studies on this compound, it’s hard to say exactly how it interacts with its targets. If it acts like other dihydropyridines, it might bind to L-type calcium channels and inhibit their function .

Biochemical Pathways

Again, without specific information, we can only speculate. If it acts on calcium channels, it could affect numerous pathways that depend on calcium signaling, such as muscle contraction and neurotransmitter release .

Advantages and Limitations for Lab Experiments

Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is a versatile building block in organic synthesis. It can also be easily modified to introduce different functional groups. However, Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid is sensitive to moisture and air, and it can decompose under acidic conditions.

Future Directions

There are several future directions for the research on Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid. One direction is the development of new synthetic methodologies using Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid as a building block. Another direction is the synthesis of new bioactive compounds using Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid. In addition, the biochemical and physiological effects of Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid need to be further studied to fully understand its potential as a drug candidate.
Conclusion
Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate, or Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid, is a versatile building block in organic synthesis. It has been widely used in the pharmaceutical industry for the synthesis of various drugs and has potential for the development of new synthetic methodologies and bioactive compounds. Further research is needed to fully understand its mechanism of action and biochemical and physiological effects.

Synthesis Methods

Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid can be synthesized by the reaction of malonic acid and acetone in the presence of sulfuric acid. The reaction proceeds through the formation of a cyclic intermediate, which is then hydrolyzed to form Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid. The yield of the reaction is high, and the product is relatively easy to purify.

Scientific Research Applications

Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid has been widely used in organic synthesis as a versatile building block. It has been used in the synthesis of various drugs, such as anticonvulsants, anti-inflammatory agents, and antitumor agents. It has also been used in the synthesis of natural products and bioactive compounds. In addition, Methyl 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate's acid has been used in the development of new synthetic methodologies.